Cas no 1261867-44-0 (6-Methylquinoline-8-carbonyl chloride)

• Product Name: 6-Methylquinoline-8-carbonyl chloride
• CAS No: 1261867-44-0
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 4816444
• Update Time: 2025-10-19

6-Methylquinoline-8-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-methylquinoline-8-carbonyl chloride
• 6-Methylquinoline-8-carbonyl chloride

• Inchi： 1S/C11H8ClNO/c1-7-5-8-3-2-4-13-10(8)9(6-7)11(12)14/h2-6H,1H3
• InChI Key： QHTWCQHEUDIWNZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=CC2=CC=CN=C21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 6-Methylquinoline-8-carbonyl chloride

Introduction to 6-Methylquinoline-8-carbonyl chloride (CAS No. 1261867-44-0)

6-Methylquinoline-8-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261867-44-0, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the quinoline derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and applications in medicinal chemistry. The presence of a carbonyl chloride functional group at the 8-position of the quinoline scaffold enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules.

The structural features of 6-Methylquinoline-8-carbonyl chloride contribute to its utility in various synthetic pathways. The quinoline core is known for its role in the development of antimicrobial, antifungal, and anti-inflammatory agents. The introduction of a methyl group at the 6-position and a reactive carbonyl chloride group at the 8-position further modulates its chemical properties, enabling selective functionalization and derivatization. These characteristics make it particularly useful in the preparation of heterocyclic compounds, which are prevalent in modern drug discovery.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. For instance, studies have highlighted the pharmacological significance of 6-Methylquinoline-8-carbonyl chloride in the development of novel antimalarial drugs. The compound serves as a precursor for synthesizing analogs that exhibit enhanced efficacy against drug-resistant strains of *Plasmodium*. This underscores its importance in addressing global health challenges related to infectious diseases.

Moreover, the reactivity of the carbonyl chloride group allows for convenient coupling with nucleophiles such as amines and alcohols, facilitating the construction of amides and esters. These intermediates are crucial in pharmaceutical synthesis, where they serve as key components in drug molecules targeting various diseases. The versatility of 6-Methylquinoline-8-carbonyl chloride makes it a cornerstone in synthetic organic chemistry, enabling researchers to access structurally diverse libraries for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the understanding of 6-Methylquinoline-8-carbonyl chloride's reactivity. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental methodologies, allowing for accelerated drug discovery processes. The integration of machine learning algorithms has also enabled predictive modeling, which aids in optimizing synthetic routes and predicting potential side effects.

The pharmaceutical industry has leveraged these advancements to develop novel therapeutic strategies. For example, 6-Methylquinoline-8-carbonyl chloride has been utilized in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders. By modifying its structure through selective functionalization, researchers have generated compounds with improved selectivity and reduced toxicity. Such developments highlight the compound's role as a versatile scaffold in medicinal chemistry.

In addition to its pharmaceutical applications, 6-Methylquinoline-8-carbonyl chloride finds utility in agrochemical research. Quinoline derivatives are known for their pesticidal properties, and modifications to this core structure can lead to more potent agrochemicals that protect crops from pests and diseases. This dual application underscores its broad industrial relevance beyond traditional pharmaceuticals.

The synthesis of 6-Methylquinoline-8-carbonyl chloride typically involves multi-step organic reactions starting from readily available precursors such as 6-methylquinoline. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and flow chemistry methods, have been employed to improve yield and purity. These innovations not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

Industrial-scale production requires careful optimization to ensure cost-effectiveness and scalability. Process chemists focus on streamlining synthetic routes while maintaining high product quality. Continuous flow reactors have emerged as a promising technology for large-scale synthesis, offering better control over reaction conditions and reducing batch-to-batch variability.

The safety profile of 6-Methylquinoline-8-carbonyl chloride is another critical consideration during production and handling. While it is not classified as hazardous under standard conditions, appropriate precautions must be taken to prevent exposure due to its reactive nature. Storage under inert atmospheres and use in well-ventilated facilities are essential practices to ensure worker safety.

Future research directions may explore novel derivatives of 6-Methylquinoline-8-carbonyl chloride with enhanced bioactivity profiles. Biocatalytic approaches could offer sustainable alternatives to traditional synthetic methods, further reducing environmental impact. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to breakthroughs that benefit global health and agriculture.

In conclusion,6-Methylquinoline-8-carbonyl chloride (CAS No. 1261867-44-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its structural versatility and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and crop protection strategies. As research continues to uncover new therapeutic possibilities,6-Methylquinoline-8-carbonyl chloride will undoubtedly remain at the forefront of molecular innovation.